An In-depth Technical Guide to the Chemical Properties of 2-Amino-3,5-dibromo-4,6-dichlorophenol
An In-depth Technical Guide to the Chemical Properties of 2-Amino-3,5-dibromo-4,6-dichlorophenol
For distribution to: Researchers, scientists, and drug development professionals.
Abstract
This technical guide provides a comprehensive overview of the chemical properties of 2-Amino-3,5-dibromo-4,6-dichlorophenol, a polyhalogenated aromatic compound with potential applications in synthetic chemistry and drug discovery. Due to the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from commercially available data, analogous chemical structures, and established principles of organic chemistry. We will explore its fundamental physicochemical properties, propose a viable synthetic route, predict its spectroscopic characteristics, discuss its likely reactivity, and consider its potential utility in the field of medicinal chemistry. This document is intended to serve as a foundational resource for researchers interested in the synthesis and application of this unique and sterically hindered aminophenol.
Introduction
Polychlorinated and polybrominated phenols are a class of compounds that have garnered significant interest in medicinal chemistry and materials science.[1] The introduction of multiple halogen atoms onto an aromatic scaffold can profoundly influence a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and ability to participate in specific non-covalent interactions such as halogen bonding. 2-Amino-3,5-dibromo-4,6-dichlorophenol is a particularly noteworthy example due to its high degree of halogenation and the presence of both amino and hydroxyl functional groups, which offer multiple points for chemical modification. The dense substitution pattern on the aromatic ring is expected to create significant steric hindrance, influencing its reactivity and conformational preferences.[2] This guide aims to provide a detailed, albeit partially predictive, exploration of the chemical landscape of this intriguing molecule.
Physicochemical Properties
| Property | Value/Prediction | Source |
| CAS Number | 858013-88-4 | [3] |
| Molecular Formula | C₆H₃Br₂Cl₂NO | [3] |
| Molecular Weight | 335.80 g/mol | [3] |
| IUPAC Name | 2-amino-3,5-dibromo-4,6-dichlorophenol | [3] |
| Canonical SMILES | C1=C(C(=C(C(=C1Br)Cl)Br)Cl)O)N | [3] |
| InChI Key | FVBRCESUKGOXRN-UHFFFAOYSA-N | [3] |
| Calculated LogP | 3.59 | [3] |
| Hydrogen Bond Donors | 2 | [3] |
| Hydrogen Bond Acceptors | 2 | [3] |
| Appearance | (Predicted) Off-white to light brown solid | Analogy to similar compounds[4] |
| Solubility | (Predicted) Soluble in organic solvents like DMSO, DMF, and chlorinated solvents; sparingly soluble in water. | Analogy to similar compounds |
Synthesis and Purification
A definitive, published synthetic protocol for 2-Amino-3,5-dibromo-4,6-dichlorophenol is not currently available. However, a plausible and widely utilized method for the synthesis of aminophenols is the reduction of the corresponding nitrophenol.[4] This retro-synthetic approach suggests that the target molecule could be prepared from a 3,5-dibromo-4,6-dichloro-2-nitrophenol precursor.
The following proposed experimental protocol is based on established methods for the reduction of aromatic nitro compounds.
Proposed Synthetic Workflow
Caption: Proposed synthetic workflow for 2-Amino-3,5-dibromo-4,6-dichlorophenol.
Detailed Experimental Protocol (Proposed)
Disclaimer: This is a theoretical protocol and should be adapted and optimized with appropriate safety precautions in a laboratory setting.
Materials:
-
3,5-Dibromo-4,6-dichloro-2-nitrophenol (precursor, synthesis not detailed here)
-
Tin(II) chloride dihydrate (SnCl₂) or Palladium on carbon (Pd/C)
-
Concentrated Hydrochloric Acid (HCl)
-
Ethanol or Ethyl Acetate
-
Sodium bicarbonate (NaHCO₃) solution
-
Anhydrous sodium sulfate (Na₂SO₄)
-
Deionized water
Procedure:
-
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 3,5-dibromo-4,6-dichloro-2-nitrophenol precursor in a suitable solvent such as ethanol.
-
Reduction:
-
Method A (SnCl₂/HCl): Add an excess of tin(II) chloride dihydrate to the solution, followed by the slow addition of concentrated hydrochloric acid. Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Method B (Catalytic Hydrogenation): Add a catalytic amount of Pd/C to the solution. Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (typically via a balloon or a hydrogenation apparatus). Stir the reaction at room temperature or with gentle heating until the starting material is consumed.
-
-
Workup:
-
After cooling the reaction mixture to room temperature, carefully neutralize the excess acid with a saturated solution of sodium bicarbonate. Caution: This will generate CO₂ gas.
-
Extract the aqueous layer with an organic solvent such as ethyl acetate.
-
Combine the organic extracts and wash with brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
-
-
Purification:
-
The crude product can be purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.
-
Alternatively, recrystallization from a suitable solvent system can be employed to obtain the pure 2-Amino-3,5-dibromo-4,6-dichlorophenol.
-
Spectroscopic Characterization (Predicted)
Due to the absence of published spectra for the target molecule, the following predictions are based on the analysis of structurally similar halogenated aminophenols.[5][6][7]
¹H NMR Spectroscopy
The ¹H NMR spectrum is expected to be relatively simple due to the absence of protons on the aromatic ring. The primary signals will arise from the protons of the amino (-NH₂) and hydroxyl (-OH) groups.
-
-NH₂ protons: A broad singlet is anticipated, with a chemical shift that can vary depending on the solvent and concentration. In a non-protic solvent like DMSO-d₆, this signal could appear in the range of 4.0-6.0 ppm.
-
-OH proton: A broad singlet is also expected for the hydroxyl proton. Its chemical shift is highly dependent on hydrogen bonding and the solvent used, potentially appearing in a wide range from 5.0 to 10.0 ppm.
¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide more detailed structural information, with six distinct signals expected for the aromatic carbons. The chemical shifts will be significantly influenced by the electronegative halogen, amino, and hydroxyl substituents.
-
C-O and C-N carbons: The carbons directly attached to the oxygen and nitrogen atoms are expected to be the most downfield shifted, likely appearing in the range of 140-160 ppm.
-
C-Br and C-Cl carbons: The carbons bonded to the bromine and chlorine atoms will also be significantly deshielded, with their chemical shifts influenced by the cumulative electronic effects of all substituents.
Mass Spectrometry
The mass spectrum will be characterized by a distinct isotopic pattern due to the presence of two bromine and two chlorine atoms. This will result in a cluster of peaks for the molecular ion (M⁺) and fragment ions, which is a powerful tool for confirming the elemental composition of the molecule.
Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the functional groups present:
-
-OH and -NH₂ stretching: Broad bands in the region of 3200-3500 cm⁻¹ corresponding to the O-H and N-H stretching vibrations.
-
Aromatic C=C stretching: Peaks in the 1400-1600 cm⁻¹ region.
-
C-N and C-O stretching: Bands in the fingerprint region (below 1400 cm⁻¹).
-
C-Cl and C-Br stretching: Absorptions in the lower frequency region of the fingerprint, typically below 800 cm⁻¹.
Reactivity and Stability
The reactivity of 2-Amino-3,5-dibromo-4,6-dichlorophenol is dictated by the interplay of its functional groups and the extensive halogenation of the aromatic ring.
-
Amino Group: The amino group can act as a nucleophile and a base. However, its reactivity is likely to be significantly diminished due to the steric hindrance imposed by the adjacent bromine and chlorine atoms.[2] It can undergo reactions such as acylation, alkylation, and diazotization, although more forcing conditions may be required compared to less hindered anilines.
-
Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form a phenoxide. It can also undergo O-alkylation and O-acylation. Its acidity will be enhanced by the electron-withdrawing effects of the four halogen substituents.
-
Aromatic Ring: The aromatic ring is electron-deficient due to the inductive effects of the halogens and the hydroxyl group. This deactivation, combined with the lack of available positions, makes electrophilic aromatic substitution reactions highly unlikely.
-
Stability: Like many phenols and anilines, this compound may be sensitive to oxidation and light, potentially leading to discoloration over time.[8] It is advisable to store it in a cool, dark, and inert atmosphere.
Potential Applications in Drug Development
While there are no specific reported applications for 2-Amino-3,5-dibromo-4,6-dichlorophenol, its structural features suggest several potential avenues for its use in drug discovery and development.
-
Scaffold for Novel Bioactive Molecules: The presence of two modifiable functional groups (amino and hydroxyl) makes it a versatile building block for the synthesis of more complex molecules. These can be explored for a wide range of biological activities.
-
Halogen Bonding Donor: The bromine and chlorine atoms can act as halogen bond donors, a type of non-covalent interaction that is increasingly being recognized for its importance in ligand-protein binding.[1] The strategic placement of these halogens could be exploited to enhance the binding affinity and selectivity of a drug candidate for its biological target.
-
Modulation of Physicochemical Properties: The high degree of halogenation will impart significant lipophilicity to any molecule incorporating this scaffold. This can be a desirable property for improving membrane permeability and oral bioavailability.
Safety and Handling
No specific toxicity data is available for 2-Amino-3,5-dibromo-4,6-dichlorophenol. However, based on the data for structurally similar compounds like 4-amino-2,6-dichlorophenol, it should be handled with care.[9]
-
General Precautions: Avoid contact with skin and eyes.[9] Do not breathe dust. Use in a well-ventilated area or with appropriate respiratory protection.[8]
-
Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.[9]
-
First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[8] If inhaled, move to fresh air.[9] In case of skin contact, wash off with soap and plenty of water.[9]
-
Storage: Store in a tightly closed container in a cool, dry place.
Conclusion
2-Amino-3,5-dibromo-4,6-dichlorophenol represents a unique chemical entity with a high degree of halogenation and multiple functional groups. While direct experimental data remains scarce, this in-depth technical guide, based on analogous compounds and established chemical principles, provides a solid foundation for its further investigation. Its potential as a building block in the synthesis of novel bioactive compounds, coupled with the intriguing possibilities offered by halogen bonding, makes it a compelling target for researchers in medicinal chemistry and organic synthesis. Further experimental work is necessary to fully elucidate its properties and unlock its potential applications.
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